Cas no 166440-32-0 (Acetic acid, [(4,6-dimethyl-2-pyridinyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(4,6-dimethyl-2-pyridinyl)thio]-, ethyl ester
• CAS No: 166440-32-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 1347093
• Update Time: 2024-08-14

Acetic acid, [(4,6-dimethyl-2-pyridinyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4,6-dimethyl-2-pyridinyl)thio]-, ethyl ester
• Acetic acid, 2-[(4,6-dimethyl-2-pyridinyl)thio]-, ethyl ester

• Inchi： 1S/C11H15NO2S/c1-4-14-11(13)7-15-10-6-8(2)5-9(3)12-10/h5-6H,4,7H2,1-3H3
• InChI Key： IOECAXQPLQRXNU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 225.08245

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 316.8±42.0 °C(Predicted)
• PSA: 39.19
• pka: 3.80±0.27(Predicted)